Bromochlorofluoroiodomethane (CBrClFI) is a prototypical chiral halomethane characterized by a single carbon atom bonded to four different stable halogens. Due to extreme thermodynamic instability and the cross-reactivity of necessary precursors, it remains a purely theoretical compound that cannot be physically synthesized or isolated [1]. Consequently, its procurement is strictly limited to acquiring in silico structural models, computational reference datasets, and virtual screening libraries. For computational chemists and theoretical physicists, it serves as the absolute baseline for modeling electroweak parity violation, vibrational circular dichroism (VCD), and absolute configuration algorithms, offering a mathematically perfect stereocenter devoid of hydrogen-bonding interference [2].
When selecting a chiral reference model, substituting CBrClFI with the physically available analog bromochlorofluoromethane (CHBrClF) compromises the fundamental symmetry requirements of advanced parity violation studies [1]. While CHBrClF is physically processable and widely used in experimental spectroscopy, the presence of a hydrogen atom introduces distinct kinematic and electronic behaviors that skew theoretical zero-point energy calculations. For rigorous in silico validation of absolute configuration algorithms or electroweak interaction models, only CBrClFI provides a pure, all-heavy-heteroatom tetrahedral environment, making physical analogs fundamentally inadequate for these specific computational procurement needs [2].
In high-level quasi-relativistic Hartree-Fock (HF-ZORA) calculations, chiral polyhalomethanes typically exhibit greater thermodynamic stability in their (S)-enantiomers. However, CBrClFI is a rare exception where the parity violating potential (Vpv) induces a unique stability profile compared to standard halomethanes [1]. This makes it an indispensable theoretical model for testing parity-violating energy differences where standard hydrogen-containing analogs fail to provide the same electronic environment.
| Evidence Dimension | Enantiomeric stability preference derived from Parity Violating Potential (Vpv) |
| Target Compound Data | (R)-enantiomer is calculated to be more stable (unique exception among polyhalomethanes) |
| Comparator Or Baseline | CHBrClF (Bromochlorofluoromethane) |
| Quantified Difference | CHBrClF favors the (S)-enantiomer (ΔEpv ~ 10^-12 cm^-1 hc), whereas CBrClFI reverses this stability trend. |
| Conditions | Quasi-relativistic Hartree-Fock (HF-ZORA) and CCSD(T) computational modeling. |
For researchers procuring virtual libraries for electroweak interaction modeling, this unique stability reversal makes CBrClFI a mandatory edge-case benchmark that cannot be substituted by CHBrClF.
The extreme steric crowding of four massive halogen atoms around a single carbon center gives CBrClFI an exceptionally low thermodynamic stability. In computational evaluations of chiral halomethanes, it ranks as the second lowest in thermodynamic stability, superseded only by CHClBrI [1]. This extreme instability makes it a vital stress-test molecule for molecular dynamics simulations and density functional theory (DFT) parameterization, providing a boundary condition for steric repulsion that simpler halomethanes do not reach.
| Evidence Dimension | Relative thermodynamic stability ranking among chiral halomethanes |
| Target Compound Data | 2nd lowest thermodynamic stability of all chiral halomethanes |
| Comparator Or Baseline | CHBrClF (Bromochlorofluoromethane) |
| Quantified Difference | CBrClFI exhibits significantly lower thermodynamic stability and higher steric strain than CHBrClF due to the substitution of H with I. |
| Conditions | DFT and MP2 structural optimization environments. |
Procuring CBrClFI as a computational benchmark ensures that predictive models are calibrated against extreme steric and thermodynamic boundary conditions.
The theoretical vibrational frequency shifts between enantiomers of CBrClFI provide a critical target for ultra-high-resolution spectroscopic modeling. While experimental resolution currently limits the detection of these shifts in physical analogs, computational procurement of CBrClFI allows for the precise isolation of the C-F stretching fundamental without the confounding vibrational modes of a C-H bond [1].
| Evidence Dimension | Algorithmic baseline purity (absence of C-H vibrational coupling) |
| Target Compound Data | Pure heavy-atom C-F stretching fundamental shift isolation |
| Comparator Or Baseline | CHBrClF (Bromochlorofluoromethane) |
| Quantified Difference | CBrClFI eliminates C-H vibrational coupling, providing a cleaner theoretical C-F shift baseline than the ~10^-16 to 10^-17 shift estimated for CHBrClF. |
| Conditions | High-resolution theoretical infrared spectroscopic modeling. |
Selecting CBrClFI for in silico spectroscopic databases provides a noise-free heavy-atom baseline for calibrating next-generation vibrational circular dichroism (VCD) algorithms.
CBrClFI is the right choice for theoretical physicists and computational chemists building models to calculate parity violating potentials (Vpv). Its unique property of reversing the typical enantiomeric stability trend seen in other polyhalomethanes makes it a mandatory edge-case benchmark for validating quasi-relativistic Hartree-Fock (HF-ZORA) calculations [1].
For developers of molecular dynamics force fields or DFT functionals, CBrClFI serves as an extreme boundary condition. Its exceptionally low thermodynamic stability, driven by the steric clash of four different massive halogens, provides a rigorous stress test for algorithms predicting steric repulsion and conformational instability [2].
When calibrating in silico VCD predictive software, CBrClFI is the optimal pure-heteroatom reference. By eliminating the C-H bond present in analogs like CHBrClF, it allows developers to isolate and benchmark the theoretical shifts in the C-F stretching fundamental without hydrogen-coupled vibrational noise [3].